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Compound of Interest

Compound Name: Flt3-IN-3

Cat. No.: B2587500 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of Flt3-IN-3, a potent FMS-like tyrosine kinase 3 (FLT3) inhibitor. Adherence to

these procedures is critical due to the compound's inherent hazardous properties.

Hazard Identification and Classification
Flt3-IN-3 is classified as hazardous under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS). It is crucial to be aware of its potential dangers before

handling and disposal.

GHS Classification:

Acute toxicity, Oral (Category 4)[1]

Acute aquatic toxicity (Category 1)[1]

Chronic aquatic toxicity (Category 1)[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1][2]
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Quantitative Data Summary
Property Value Reference

Molecular Formula C27H38N8O [1]

Molecular Weight 490.64 g/mol [1][3]

CAS Number 2229050-90-0 [1][3]

IC50 (FLT3 WT) 13 nM [3]

IC50 (FLT3 D835Y) 8 nM [3]

Detailed Disposal Protocol
The following step-by-step protocol should be followed for the safe disposal of Flt3-IN-3. This

procedure is designed to minimize exposure to laboratory personnel and prevent

environmental contamination.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (nitrile rubber is a suitable option).

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid Flt3-IN-3 waste, including contaminated consumables (e.g., weighing

paper, pipette tips, vials), in a dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tight-fitting lid.

Label the container as "Hazardous Waste: Flt3-IN-3, Acutely Toxic, Ecotoxic."

Liquid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://dcchemicals.com/msds/MSDS_DC44219.html
https://dcchemicals.com/msds/MSDS_DC44219.html
https://dcchemicals.com/product_show-flt3-in-3.html?datasheet=datasheet
https://dcchemicals.com/msds/MSDS_DC44219.html
https://dcchemicals.com/product_show-flt3-in-3.html?datasheet=datasheet
https://dcchemicals.com/product_show-flt3-in-3.html?datasheet=datasheet
https://dcchemicals.com/product_show-flt3-in-3.html?datasheet=datasheet
https://www.benchchem.com/product/b2587500?utm_src=pdf-body
https://www.benchchem.com/product/b2587500?utm_src=pdf-body
https://www.benchchem.com/product/b2587500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2587500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all liquid waste containing Flt3-IN-3, including unused solutions and contaminated

solvents, in a dedicated, sealed, and clearly labeled hazardous waste container.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's hazardous waste management guidelines.

Label the container as "Hazardous Liquid Waste: Flt3-IN-3, Acutely Toxic, Ecotoxic" and

list all solvent components.

3. Decontamination of Labware:

All non-disposable labware (e.g., glassware, spatulas) that has come into contact with Flt3-
IN-3 must be decontaminated.

Rinse the contaminated labware with a suitable solvent (e.g., ethanol or acetone) to remove

all traces of the compound.

Collect the rinse solvent as hazardous liquid waste.

After the initial solvent rinse, wash the labware with soap and water.

4. Spill Management:

In the event of a spill, evacuate the immediate area to prevent exposure.

Wear appropriate PPE, including respiratory protection if the compound is in powdered form.

For solid spills, carefully sweep or vacuum the material into a hazardous waste container.

Avoid creating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

commercial spill kits).

Collect the absorbent material and place it in a sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as

hazardous waste.
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5. Final Disposal:

All collected Flt3-IN-3 waste must be disposed of through an approved hazardous waste

disposal facility.[1][2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste containers.

Do not dispose of Flt3-IN-3 down the drain or in regular trash, as this can lead to severe

environmental contamination.[1]

Disposal Workflow Diagram
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Caption: Flt3-IN-3 Disposal Workflow.

By following these procedures, you can ensure the safe handling and proper disposal of Flt3-
IN-3, protecting yourself, your colleagues, and the environment. Always consult your

institution's specific safety and waste disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FLT3-IN-3|2229050-90-0|MSDS [dcchemicals.com]

2. FLT3-IN-10|2088735-51-5|MSDS [dcchemicals.com]

3. FLT3-IN-3 Datasheet DC Chemicals [dcchemicals.com]

To cite this document: BenchChem. [Proper Disposal of Flt3-IN-3: A Comprehensive Safety
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2587500#flt3-in-3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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